Cas no 1171919-13-3 (methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate)

• Product Name: methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate
• CAS No: 1171919-13-3
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• MDL: MFCD12498717
• CID: 4574871
• Update Time: 2025-06-26

methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-bromo-2-pyrimidinyl)-2-cyanoacetate
• 2-Pyrimidineacetic acid, 5-bromo-α-cyano-, methyl ester
• methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate

• MDL： MFCD12498717
• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)6(2-10)7-11-3-5(9)4-12-7/h3-4,6H,1H3
• InChI Key： GZAOUTFVQUYJSH-UHFFFAOYSA-N
• SMILES： C1=NC(C(C#N)C(=O)OC)=NC=C1Br

Computed Properties

• Exact Mass: 254.964
• Monoisotopic Mass: 254.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• Melting Point: 222-224°

Additional information on methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate

Introduction to Methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate (CAS No. 1171919-13-3)

Methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate, identified by its CAS number 1171919-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate features a brominated pyrimidine core, which is a key feature that contributes to its unique chemical properties and reactivity. The presence of a cyano group at the second position of the acetate moiety further enhances its potential as a building block in synthetic chemistry. This compound has been extensively studied for its role in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of cancers, infectious diseases, and inflammatory disorders. The bromine atom in methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate serves as a versatile handle for further functionalization, allowing researchers to modify the molecule and explore new pharmacological pathways.

One of the most compelling aspects of methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate is its utility in medicinal chemistry. The compound has been utilized as an intermediate in the synthesis of various bioactive molecules. For instance, it has been employed in the development of kinase inhibitors, which are crucial in the treatment of cancers. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. A notable example is the development of antiviral agents that target viral polymerases. The structural features of methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate make it an ideal candidate for designing molecules that can inhibit viral replication. Researchers have demonstrated that modifications to this compound can lead to enhanced binding affinity and improved pharmacokinetic properties.

The cyano group in methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate also plays a critical role in its reactivity and biological activity. This group can be further functionalized through various chemical transformations, such as hydrolysis or reduction, to yield different pharmacophores. Such flexibility makes this compound a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.

In addition to its applications in drug development, methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate has found utility in materials science. Pyrimidine derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in the design of catalysts and luminescent materials. The bromine atom provides a site for metal coordination, while the cyano group can act as a ligand, influencing the electronic properties of the resulting complexes.

The synthesis of methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by bromination and cyano group introduction. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The safety profile of methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. Researchers should adhere to good laboratory practices (GLP) when working with this compound, including the use of appropriate personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, methyl 2-(5-bromopyrimidin-2-yl)-2-cyanoacetate (CAS No. 1171919-13-3) is a versatile and highly valuable compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it an excellent candidate for further functionalization and exploration of new chemical pathways. As research continues to uncover new applications for pyrimidine derivatives, compounds like this will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic solutions.